6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one

• IUPAC Name: 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C21H23N3O2/c1-15-3-2-4-18(13-15)23-9-11-24(12-10-23)21(26)17-5-7-19-16(14-17)6-8-20(25)22-19/h2-5,7,13-14H,6,8-12H2,1H3,(H,22,25)
• InChI Key: NVVWNKMONQJINY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)NC(=O)CC4
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one, also known as MPQC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPQC is a quinoline derivative that has been synthesized using different methods, and its unique structure and properties make it a promising candidate for research in the fields of pharmacology, biochemistry, and neuroscience.

Mechanism of Action

The mechanism of action of 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has been shown to bind to dopamine and serotonin receptors, as well as other receptors in the brain, and to modulate their activity. This modulation may result in the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has been shown to have a variety of biochemical and physiological effects, depending on the dose and route of administration. In animal studies, 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has been shown to increase locomotor activity, reduce anxiety-like behavior, and improve cognitive function. These effects are thought to be mediated by the modulation of dopamine and serotonin receptors in the brain. 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has several advantages as a research tool, including its high potency, selectivity, and stability. 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one is also relatively easy to synthesize and can be modified to produce analogs with different properties. However, there are also some limitations to the use of 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one in lab experiments. 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one is a Schedule I controlled substance in some countries, which limits its availability and use. Additionally, the effects of 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one on different neurotransmitter systems and brain regions are complex and not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one research, including the development of new analogs with improved selectivity and efficacy, the investigation of the molecular mechanisms underlying its effects on neurotransmitter systems, and the exploration of its potential therapeutic applications in mental disorders and neurodegenerative diseases. Additionally, the use of 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one in combination with other drugs or therapies may enhance its effects and reduce its limitations. Further research is needed to fully understand the potential of 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one as a research tool and therapeutic agent.

Synthesis Methods

6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one can be synthesized using different methods, including the Hantzsch reaction and the Pictet-Spengler reaction. The Hantzsch reaction involves the condensation of an aldehyde, a ketone, and ammonia with a dihydropyridine to form a tetrahydropyridine intermediate, which is then oxidized to form 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one. The Pictet-Spengler reaction involves the condensation of an aldehyde or ketone with an amine to form an imine intermediate, which is then cyclized to form 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one. Both methods have been used successfully to synthesize 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one, and the choice of method depends on the availability of starting materials and the desired yield.

Scientific Research Applications

6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has been studied extensively for its potential applications in various fields. In pharmacology, 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has been shown to have antipsychotic, antidepressant, and anxiolytic properties, making it a promising candidate for the treatment of mental disorders. In biochemistry, 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has been used as a tool to study the structure and function of proteins, particularly those involved in neurotransmission. In neuroscience, 6-[4-(3-methylphenyl)piperazine-1-carbonyl]-3,4-dihydro-1H-quinolin-2-one has been used to study the role of dopamine and serotonin receptors in the brain, as well as the mechanisms underlying drug addiction and withdrawal.